Anastrephin
Description
Contextualizing Anastrephin within Insect Semiochemical Systems
This compound is classified as a semiochemical, a broad term for a chemical substance or mixture that carries a message for the purpose of communication between living organisms. peerj.com These chemical signals are fundamental to the survival and reproduction of many species. wur.nl Within this classification, this compound functions primarily as a pheromone, a type of semiochemical that mediates interactions between individuals of the same species. mdpi.com Specifically, it is a component of the male-produced sex and aggregation pheromones in certain species of fruit flies. google.comoup.com
In the intricate world of insect communication, chemical signals are paramount. julius-kuehn.de this compound is part of a complex volatile mixture that males release to attract females for mating. nih.gov This chemical blend can also serve to attract other males, leading to the formation of leks—aggregations where males engage in competitive displays to attract females. nih.govnih.gov The composition of these pheromone blends can be highly specific, contributing to reproductive isolation between closely related species. this compound, along with its isomer epithis compound, is a key component of the pheromone blend for several economically significant pest species within the genus Anastrepha, including the Caribbean fruit fly (Anastrepha suspensa) and the Mexican fruit fly (Anastrepha ludens). google.compherobase.com
The release of these pheromones is a critical part of the complex courtship behavior of these flies, which also involves visual and auditory signals. nih.gov The production and release of this compound and other pheromone components can be influenced by various factors, including the male's age and the time of day, correlating with periods of sexual signaling and mating.
Historical Perspectives on this compound Isolation and Initial Characterization
The investigation into the chemical signals of Anastrepha fruit flies dates back to early observations of their courtship behavior. The first formal report of a sex attractant in male Caribbean fruit flies, Anastrepha suspensa, was in 1972. Subsequent research focused on isolating and identifying the specific chemical compounds responsible for this attraction.
A significant breakthrough came in 1983 when Battiste and his colleagues isolated and identified two novel lactone components from the male-produced sex pheromone blend of both the Caribbean and Mexican fruit flies. pherobase.compherobase.com These compounds were named this compound and epithis compound. pherobase.com The initial characterization involved collecting the volatile compounds released by calling males and analyzing them using techniques such as gas chromatography and mass spectrometry. nih.gov
Early studies also explored the source of these pheromones within the male fly's body. Research indicated that the male salivary glands are involved in the production and/or storage of pheromone components, including lactones like this compound. scielo.br It was discovered that this compound and epithis compound were present in the oral secretions of male flies and that these secretions, when applied to leaves, were attractive to females. Further research revealed that these lactones are not highly volatile and were found by washing the chamber where males had been aerated, suggesting they are deposited on surfaces during calling behavior. scielo.br The synthesis of this compound and its isomer was first achieved in 1984, which allowed for further biological testing and confirmation of their roles as pheromones. oup.comoup.com
Significance of this compound Research in Fundamental Chemical Ecology and Insect Neuroethology
The study of this compound holds considerable significance for the fields of chemical ecology and insect neuroethology.
Chemical Ecology: Chemical ecology explores the role of chemical interactions in the relationships between organisms and their environment. wikipedia.org Research on this compound provides a classic example of how chemical signals mediate intraspecific interactions, specifically mate finding and aggregation. google.combioone.org The discovery and characterization of this compound and its role in the pheromone blend of Anastrepha species have contributed to our understanding of:
Pheromone evolution and specificity: The variation in the ratios of this compound, epithis compound, and other components in the pheromone blends of different Anastrepha populations and species offers insights into the processes of speciation and reproductive isolation. bioone.org
Pest management: As Anastrepha species are major agricultural pests, understanding their chemical communication is vital for developing effective and environmentally friendly control strategies. mdpi.comoup.com Lures containing synthetic this compound and epithis compound can be used for monitoring and trapping these flies. google.commdpi.com
Behavioral ecology: The role of this compound in lek formation and courtship provides a model system for studying the evolution of mating systems and sexual selection. nih.gov
Insect Neuroethology: Insect neuroethology investigates the neural basis of natural behaviors in insects. nih.govmolecularpsychology.org The study of this compound contributes to this field by providing a specific chemical stimulus that elicits a well-defined behavioral response, allowing researchers to explore:
Olfactory processing: this compound and its related compounds are used to study how the insect's olfactory system detects and processes pheromonal cues. mdpi.comlt.org Electrophysiological techniques, such as electroantennography (EAG), have been used to measure the response of the fly's antennae to this compound, revealing the sensitivity of their olfactory receptor neurons to this specific molecule. nih.govmdpi.com
Neural circuits underlying behavior: By understanding which neurons are activated by this compound, scientists can begin to map the neural circuits in the insect brain that translate the detection of a pheromone into a specific behavioral output, such as orientation and flight towards the source. nih.gov
Modulation of behavior: Research can investigate how the physiological state of the insect, such as its age or mating status, affects its neural and behavioral responses to this compound. nih.govmdpi.com
Structure
2D Structure
3D Structure
Properties
Molecular Formula |
C12H18O2 |
|---|---|
Molecular Weight |
194.27 g/mol |
IUPAC Name |
(3aS,4R,7aS)-4-ethenyl-4,7a-dimethyl-3a,5,6,7-tetrahydro-3H-1-benzofuran-2-one |
InChI |
InChI=1S/C12H18O2/c1-4-11(2)6-5-7-12(3)9(11)8-10(13)14-12/h4,9H,1,5-8H2,2-3H3/t9-,11-,12-/m0/s1 |
InChI Key |
VWOPTUCATATVGQ-DLOVCJGASA-N |
Isomeric SMILES |
C[C@@]1(CCC[C@]2([C@H]1CC(=O)O2)C)C=C |
Canonical SMILES |
CC1(CCCC2(C1CC(=O)O2)C)C=C |
Synonyms |
4,7a-dimethyl-4-vinylhexahydrobenzofuran-2(3H)one anastrephin |
Origin of Product |
United States |
Biosynthesis and Metabolic Pathways of Anastrephin
Precursors and Enzymatic Transformations in Anastrephin Biosynthesis
The formation of this compound is intricately linked to other components of the pheromone blend, particularly the macrolide suspensolide (B106706).
Suspensolide has been strongly implicated as a direct precursor to this compound and its isomer, epithis compound. Early chemical studies demonstrated that suspensolide could be rearranged to this compound and epithis compound through acid catalysis. This suggested a plausible biosynthetic pathway within the insect.
Definitive biological evidence came from incubation studies involving tissues from male Caribbean fruit flies, Anastrepha suspensa. Research demonstrated for the first time that the conversion of suspensolide to this compound and epithis compound occurs within the crop of male flies. This transformation is believed to be an enzymatic degradation process. The conversion is not merely a result of the acidic environment of the crop liquid, as significantly greater amounts of this compound and epithis compound were produced when suspensolide was incubated with crop liquid or tissue compared to an aqueous buffer of the same pH. This points to the presence of specific enzymes in the crop that facilitate this key transformation in the pheromone's biosynthesis.
Some researchers have also proposed that suspensolide, this compound, and epithis compound might share a common precursor, such as (E,E)-4,8-dimethyl-10-hydroxy-3,8-decadienoic acid. researchgate.net
Interactive Data Table: Conversion of Suspensolide
The following table summarizes the results of incubation experiments demonstrating the conversion of suspensolide into this compound and epithis compound in different media. Data sourced from Lu and Teal (2001).
| Incubation Medium | Initial Suspensolide (ng) | This compound Produced (ng) | Epithis compound Produced (ng) |
| Water (1 hr incubation) | 100 | 0.10 ± 0.01 | 0.50 ± 0.03 |
| Water (no incubation) | 100 | 0.03 ± 0.00 | 0.14 ± 0.01 |
| Crop Tissue (1 hr incubation) | 100 | 1.10 ± 0.13 | 1.90 ± 0.20 |
| Crop Liquid (1 hr incubation) | 100 | 1.20 ± 0.11 | 3.20 ± 0.21 |
Studies on Isotopic Labeling for Pathway Elucidation
Isotopic labeling is a powerful technique for elucidating biosynthetic pathways by tracing the metabolic fate of labeled precursors. nih.govbiorxiv.orgrsc.org In the context of this compound, the complete assignment of proton and carbon NMR spectra for this compound, epithis compound, and suspensolide has laid the groundwork for such studies. researchgate.net Researchers have suggested that the biosynthesis of these molecules could be investigated by feeding flies specific isotopically labeled nutrients and subsequently analyzing the volatiles for the presence and position of the isotope. researchgate.net While this method has been proposed as a clear path forward for definitively mapping the biosynthetic production pathway, specific studies detailing the use of isotopic labeling for this compound biosynthesis have not been prominently published. researchgate.netnih.gov
Discovery and Characterization of Natural this compound Conjugates and Slow-Release Mechanisms
Research into the chemical ecology of Tephritid fruit flies, particularly species within the genus Anastrepha, has revealed a sophisticated mechanism for the release of the pheromone component this compound. Rather than being emitted directly as a volatile compound, this compound is part of a system involving natural conjugates that facilitate a slow and environmentally regulated release.
Initial investigations discovered that the male-produced aggregation pheromones, this compound and its diastereomer epithis compound, are deposited at mating sites within the flies' oral secretions. usda.govgoogle.com These secretions are not simple solutions of the volatile lactones. Instead, detailed analysis has shown that the pheromones primarily exist as non-volatile gamma-hydroxy acid analogues. usda.govtandfonline.com Furthermore, these gamma-hydroxy acids have been found to be linked to glucose, forming water-soluble glucoconjugates. usda.govgoogle.comacs.org These conjugated forms represent a natural storage and controlled-release formulation.
The mechanism for the slow release of the volatile lactones is a natural, abiotic process governed by the physicochemical properties of the sugar-based oral secretion matrix. usda.govtandfonline.com Within this aqueous, carbohydrate-rich matrix, the gamma-hydroxy acids exist in a chemical equilibrium with their corresponding gamma-lactone forms (this compound and epithis compound). google.comtandfonline.com The equilibrium heavily favors the non-volatile gamma-hydroxy acid, with a reported ratio of approximately 100:1 over the more volatile, but thermodynamically less preferred, lactone form. tandfonline.com
This equilibrium serves as the basis for the slow-release mechanism. As the small amount of volatile lactone is emitted from the secretion, the equilibrium shifts to convert more of the gamma-hydroxy acid into the lactone form to maintain the ratio. tandfonline.com This process extends the emission of the pheromone over several days. usda.gov The rate of this release is not constant but is significantly influenced by environmental factors such as relative humidity and temperature. usda.govtandfonline.com This environmental regulation results in a periodic release of the pheromone that corresponds with the daily patterns of the fruit flies' reproductive and aggregation activities. usda.govtandfonline.com This natural, abiotic mechanism ensures that the pheromone signal is present at the appropriate times to facilitate mating aggregation. usda.gov
Research Findings on this compound Release
An interactive table with more information about the research findings on this compound release.
| Finding | Description | Significance | Source |
|---|---|---|---|
| Pheromone Conjugation | This compound and epithis compound are deposited as gamma-hydroxy acid analogues, which are conjugated to glucose in the oral secretions of male flies. usda.govgoogle.com | The conjugated form is non-volatile and water-soluble, acting as a natural reservoir for the active pheromone. usda.govacs.org | usda.govgoogle.comacs.org |
| Abiotic Release Mechanism | The release of volatile lactones from the sugar-based matrix is an abiotic process, not directly requiring ongoing biological activity from the insect. tandfonline.com | This mechanism is robust and depends on predictable physical and chemical principles. tandfonline.com | tandfonline.com |
| Chemical Equilibrium | Aqueous equilibrium exists between the non-volatile gamma-hydroxy acids and the volatile gamma-lactones, favoring the hydroxy acid form (~100:1). tandfonline.com | This equilibrium ensures a prolonged, slow release of the pheromone as the volatile component is gradually emitted. tandfonline.com | tandfonline.com |
| Environmental Regulation | The rate of pheromone emission is modulated by ambient temperature and relative humidity. usda.govtandfonline.com | Release is synchronized with environmental conditions that are optimal for the flies' mating and aggregation behaviors. usda.govtandfonline.com | usda.govtandfonline.com |
Chemical Synthesis and Derivatization of Anastrephin
Total Synthesis Approaches to Anastrephin and its Stereoisomers
The total synthesis of this compound and its stereoisomers, including epithis compound, has been a subject of significant interest in organic chemistry. These efforts provide access to the pheromones for agricultural applications and enable further biological studies. google.com Several research groups have reported both racemic and enantioselective syntheses of these natural products. google.com
A key challenge in the synthesis of this compound and its isomers is the construction of the bicyclic lactone core, specifically the hexahydrobenzofuran-2(3H)-one skeleton. One notable approach involves the diastereoselective synthesis of (±)-anastrephin and (±)-epithis compound from substituted cyclic ketones. google.com This method allows for the synthesis of not only the natural pheromones but also various analogs by modifying the substituent groups. google.com Another powerful strategy that has been successfully employed is the use of a samarium(II) iodide (SmI2)-mediated intramolecular reductive coupling. This method is instrumental in forming the critical bicyclic ring system of the molecule. acs.org The convergent synthesis of all four stereoisomers of a related pheromone has been achieved using a Julia–Kocienski olefination as the key step to connect chiral fragments, demonstrating a viable strategy for producing stereochemically pure compounds. mdpi.com
The total synthesis of natural products like this compound is a complex process that has led to the development of various synthetic schemes. uoi.gr These routes often involve multiple steps and require careful control of stereochemistry to obtain the desired isomer. mdpi.com For instance, the synthesis of (-)-anastrephin has been completed through an enantiospecific route starting from a major cyclization product obtained via an intramolecular reductive cyclization. researchgate.net
Development of Enantioselective Synthesis Strategies
The biological activity of pheromones is often highly dependent on their stereochemistry, making the development of enantioselective synthesis strategies crucial. libretexts.org For this compound, producing a single enantiomer rather than a racemic mixture ensures maximum biological efficacy and avoids potential inhibitory effects from other isomers. libretexts.org
Several strategies have been developed to achieve enantioselectivity in organic synthesis. researchgate.net These can be broadly categorized into the use of chiral auxiliaries, chiral reagents, and chiral catalysts. york.ac.uk A chiral auxiliary is a chemical compound that is temporarily incorporated into the synthetic route to direct the stereochemical outcome of one or more reactions. researchgate.net
In the context of this compound synthesis, a key enantioselective method involves the intramolecular reductive cyclization of an enantiomerically pure γ,γ-differentially C-substituted α,β-unsaturated ester that contains a terminal aldehyde functionality. researchgate.net This cyclization is effectively achieved using samarium(II) iodide in a mixture of tetrahydrofuran (B95107) and hexamethylphosphoramide (B148902) (THF-HMPA), leading to an enantiospecific total synthesis of (−)-anastrephin. researchgate.net The use of chiral catalysts, which can hold a substrate in an unsymmetrical environment, is another powerful approach to induce enantioselectivity, mirroring strategies used by enzymes in nature. libretexts.org For example, the Sharpless epoxidation, which uses a chiral tartrate ligand in conjunction with a titanium catalyst, allows for highly selective epoxidation of allylic alcohols, a common transformation in natural product synthesis. libretexts.org Such catalytic methods are central to modern asymmetric synthesis. york.ac.uk
Mechanistic Investigations of Lactone Ring Formation in Synthetic Pathways
The formation of the characteristic γ-lactone ring is a critical step in the synthesis of this compound. The mechanism of this cyclization significantly influences the stereochemical outcome, particularly the relative orientation of the fused rings (cis vs. trans). Lactones, which are cyclic esters, are generally formed from the corresponding hydroxy acids. rsc.orgyoutube.com
Mechanistic studies have shown that the conditions of the lactonization reaction are pivotal. Under acidic conditions, there is a noted tendency for the formation of the thermodynamically more stable cis-fused γ-lactones. google.com It has been observed that trans-fused γ-lactones can isomerize to the cis-fused isomers under these conditions. google.com For example, treating a specific β-hydroxy ester intermediate with catalytic iodine (I2) at 80°C resulted in hydrolysis and cyclization, affording a 10:3:1 mixture of cis- and trans-fused γ-lactones. google.com
The formation of the lactone ring from a hydroxy acid precursor typically involves the protonation of the carbonyl oxygen, followed by an intramolecular nucleophilic attack by the hydroxyl group. youtube.com The stability of the resulting ring structure, with five- and six-membered rings being the most favorable, drives the reaction forward. youtube.com In more complex systems like this compound, the stereochemistry of the substituents on the starting carbocyclic ring dictates the facial selectivity of the lactonization, leading to either the cis or trans ring fusion. Understanding these mechanistic details is essential for designing synthetic pathways that yield the desired stereoisomer with high selectivity. researchgate.net
Comparative Analysis of Synthetic Efficiencies and Stereoselectivities
The efficiency and stereoselectivity of different synthetic routes to this compound and its isomers vary considerably depending on the chosen strategy. A comparative analysis of these factors is essential for selecting the most practical approach for large-scale synthesis or for the preparation of specific stereoisomers for research.
The samarium(II) iodide-mediated intramolecular cyclization is a powerful tool for constructing the core of this compound. This method allows for the enantiospecific total synthesis of (−)-anastrephin, showcasing high stereoselectivity. researchgate.net The diastereoselective synthesis of (±)-anastrephin and (±)-epithis compound also demonstrates good control over the relative stereochemistry of the products. google.com The table below summarizes key aspects of different synthetic strategies relevant to lactone-containing natural products.
| Synthetic Strategy | Key Reaction | Typical Overall Yield | Stereoselectivity | Reference |
| Convergent Synthesis of Stereoisomers | Julia–Kocienski Olefination | 24–29% | High (produces specific stereoisomers) | mdpi.com |
| Enantiospecific Total Synthesis | SmI2-mediated Reductive Cyclization | Not explicitly stated, but effective for target | High (enantiospecific) | researchgate.net |
| Linear Synthesis of Borrelidin Fragment | Enzymatic Desymmetrization, Evans Auxiliary | 18.4% | High (stereoselective) | researchgate.net |
| Diastereoselective Synthesis | Acid-catalyzed Lactonization | Not explicitly stated, but produces mixtures | Moderate (e.g., 10:3:1 ratio of isomers) | google.com |
This comparative data illustrates the trade-offs between different synthetic designs regarding yield and stereochemical control.
Design and Laboratory Preparation of this compound Analogs for Research Applications
The design and synthesis of analogs of natural products like this compound are crucial for structure-activity relationship (SAR) studies and for developing more potent or selective chemical probes. osaka-u.ac.jp By systematically modifying the structure of the parent compound, researchers can identify the key functional groups responsible for its biological activity. wikimedia.org
The synthesis of this compound analogs can be achieved by adapting existing total synthesis routes. For example, a diastereoselective synthesis pathway for (±)-anastrephin and (±)-epithis compound is also suitable for producing analogs where the ethenyl and methyl groups on the six-membered ring are replaced with other functionalities. google.com The general method allows for R¹ and R² to be hydrogen, C₁-₅ alkyl, C₂-₆ alkenyl, or C₂-₆ alkynyl groups, and for the ring size to be varied from five to seven members. google.com This flexibility enables the creation of a library of related compounds for biological screening.
In addition to SAR studies, analogs are synthesized to create probes for identifying the molecular targets of bioactive natural products. osaka-u.ac.jp For instance, fluorescently-labeled analogs can be prepared to visualize the distribution of the compound within an organism or cell. The synthesis of such probes often requires strategic modifications to the natural product's structure to attach the label without disrupting its biological activity. rsc.org The laboratory preparation of these analogs follows established principles of organic synthesis, often leveraging the same reactions developed for the total synthesis of the natural product itself. osaka-u.ac.jppubcompare.ai
Application of Advanced Catalytic Methods in this compound-Related Organic Synthesis
Modern organic synthesis heavily relies on advanced catalytic methods to improve efficiency, selectivity, and sustainability. numberanalytics.comnih.gov These methods are highly relevant to the synthesis of complex molecules like this compound and its analogs. Catalysis is a cornerstone of green chemistry, aiming to reduce waste and energy consumption by enabling reactions to proceed under milder conditions with higher atom economy. mdpi.com
Transition metal catalysis is a central tool for these advancements. ibs.re.kr For instance, olefin metathesis, a reaction for which the 2005 Nobel Prize in Chemistry was awarded, has become a powerful method for forming carbon-carbon double bonds. nobelprize.org This reaction, often employing ruthenium-based catalysts like the Grubbs catalyst, could be applied to form or modify the alkenyl side chains in this compound or its analogs. nobelprize.org
In the synthesis of this compound, specific catalysts are used to control key transformations. Iodine (I₂) has been used as a catalyst for the hydrolysis and lactonization step, influencing the diastereomeric ratio of the resulting lactones. google.com More broadly, the development of new catalytic systems is essential for activating otherwise unreactive bonds, such as C-H bonds, which could provide more direct and efficient synthetic routes. ibs.re.kr The design of novel catalysts, including metal-organic frameworks (MOFs) and single-atom catalysts, offers future possibilities for even more precise control over complex syntheses. numberanalytics.com The application of biocatalysis, using enzymes to perform specific chemical transformations, also holds immense potential for the enantioselective synthesis of pheromones, offering high selectivity under environmentally benign conditions. nih.gov
Biological Activity and Molecular Mechanisms of Anastrephin in Insect Chemical Communication
Anastrephin's Role as a Semiochemical in Anastrepha Species
This compound, a volatile lactone, is a significant component of the complex chemical signals used by fruit flies of the genus Anastrepha. It functions as a semiochemical, a chemical substance that carries a message, influencing the behavior of other organisms. In Anastrepha species, this compound is a key part of the male-produced sex pheromone blend, playing a crucial role in intraspecific communication, particularly in the context of reproduction. pensoft.netscielo.br
Pheromonal Function in Intra-specific Signaling and Mate Recognition
In several Anastrepha species, including A. fraterculus, A. ludens, and A. suspensa, males release a blend of volatile compounds to attract females to mating sites, a behavior known as "calling". pensoft.netscielo.brnih.gov This chemical bouquet, which includes this compound and its isomer epithis compound, serves as a long-range attractant, guiding females to the lekking arenas where males have aggregated. nih.govacs.orgusda.gov The specific composition and ratio of the pheromone components, including this compound, are critical for species recognition, helping to prevent interspecific mating. pensoft.net
The pheromone blend is often complex, containing a variety of chemical compounds. For instance, in A. fraterculus, the male-released volatiles include terpenoids, alcohols, aldehydes, and other lactones in addition to this compound. Similarly, the pheromone of A. ludens males is known to contain compounds such as (Z)-3-nonen-1-ol, (Z,Z)-3,6-nonadien-1-ol, and suspensolide (B106706) alongside this compound and epithis compound. scielo.brmdpi.com In A. suspensa, the oral secretions deposited by males at lek sites contain glycosylated forms of this compound and epithis compound, which are slowly released as volatile lactones, prolonging the signal's effectiveness. acs.orgusda.gov
The presence of this compound and epithis compound has been confirmed in the volatile emissions and bodily extracts of several Anastrepha species. In A. suspensa, these compounds are primarily concentrated in the rectal region. plos.org In A. fraterculus, while other pheromone components like suspensolide and (E,E)-α-farnesene are found in the salivary glands, this compound and epithis compound are detected in washes of the aeration chamber, suggesting a different release mechanism. plos.org
Table 1: Presence of this compound and Related Pheromone Components in Select Anastrepha Species
| Species | This compound | Epithis compound | Other Key Pheromone Components | Citations |
| Anastrepha fraterculus | ✓ | ✓ | (E,E)-α-farnesene, suspensolide, limonene, (Z)-β-ocimene | scielo.brplos.org |
| Anastrepha ludens | ✓ | ✓ | (Z)-3-nonenol, (Z,Z)-3,6-nonadienol, suspensolide, (E,E)-α-farnesene | scielo.brmdpi.comnih.gov |
| Anastrepha suspensa | ✓ | ✓ | Suspensolide, bisabolene, (Z)-β-ocimene | nih.govacs.orgplos.org |
Influence on Male Courtship Behavior and Sexual Performance Dynamics
The chemical signals produced by males, including this compound, are directly linked to their courtship success. frontiersin.org Male Anastrepha flies engage in a complex suite of behaviors to attract females, including wing fanning and the exposure of salivary glands and anal pouches, which are associated with pheromone release. plos.org The intensity of this "calling" behavior, which disperses the pheromone, is positively correlated with a male's attractiveness and mating success. frontiersin.org
Studies have shown that exposure to certain host plant volatiles can enhance male sexual performance by stimulating more intense calling behavior and increasing pheromone release. plos.orgfrontiersin.org For example, exposing A. fraterculus males to guava fruit volatiles led to increased mating success, which was correlated with higher levels of pheromone components, including this compound and epithis compound. plos.orgplos.org This suggests that the production and release of this compound are dynamic and can be influenced by environmental factors, ultimately impacting a male's reproductive fitness. Furthermore, topical application of the juvenile hormone analog methoprene (B1676399) has been shown to double pheromone production in A. suspensa, leading to a corresponding increase in mating success. researchgate.net
Female Olfactory and Behavioral Responsiveness to this compound and Blends
Female Anastrepha are highly attuned to the male-produced pheromone blend. The presence of this compound and its related compounds in the correct ratios is crucial for eliciting a behavioral response in females. nih.gov In laboratory bioassays with A. ludens, only treatments containing a combination of (S,S)-(-)-epithis compound with (Z)-3-nonenol and/or (Z,Z)-3,6-nonadienol elicited strong behavioral responses in virgin females, including attraction and increased searching behavior. nih.gov This highlights the synergistic effect of the different pheromone components.
For A. fraterculus, while individual synthetic compounds could elicit some behavioral responses from females, only a synthetic mixture of all electrophysiologically active compounds, including epithis compound, triggered a response comparable to that of the natural male headspace extract. This indicates that the complete blend is necessary for optimal female attraction and recognition. The olfactory preference of females can also change with their mating status. Virgin females are typically attracted to male pheromones, but after mating, their preference may shift towards fruit odors for oviposition sites. mdpi.com
Neurophysiological Responses to this compound
The behavioral responses of Anastrepha flies to this compound are underpinned by specific neurophysiological mechanisms in their olfactory system. The detection of these chemical cues begins at the antennae, where olfactory receptor neurons are housed.
Electroantennographic (EAG) Detection and Dose-Response Studies
Electroantennography (EAG) is a technique used to measure the electrical response of an insect's antenna to an odor stimulus. peerj.com Studies using EAG have confirmed that the antennae of female Anastrepha flies are sensitive to components of the male pheromone, including this compound and its isomers. mdpi.com
In A. fraterculus, EAG analyses revealed that six compounds from the male volatile blend elicited consistent depolarization in the antennae of conspecific females. Among these, (S,S)-(-)-epithis compound elicited the strongest antennal response. However, another study on A. fraterculus noted that while epithis compound was EAG-active, this compound itself did not elicit consistent antennae depolarization in their experiments. mdpi.comnih.gov This suggests potential variability in response or that epithis compound is the more biologically active isomer for antennal detection in this species.
Recent research on A. fraterculus demonstrated that both epithis compound and a structural analog were EAG-active for both males and females, with epithis compound eliciting the highest response. mdpi.comresearchgate.net Interestingly, immature flies showed a greater EAG response than mature flies. mdpi.comresearchgate.net Dose-response studies on related compounds have also been conducted, showing that the magnitude of the antennal response is dependent on the concentration of the chemical stimulus. researchgate.netfrontiersin.org
**Table 2: Summary of Electroantennographic (EAG) Responses to this compound and Related Compounds in *Anastrepha fraterculus***
| Compound | Sex Tested | EAG Activity | Relative Response Strength | Citations |
| Epithis compound | Female | + | Strongest among tested pheromone components | |
| This compound | Female | - | Inconsistent/No significant depolarization | mdpi.comnih.gov |
| Epithis compound | Male & Female | + | Highest response for both sexes | mdpi.comresearchgate.net |
| Pheromone Blend | Female | + | Depolarization to multiple components |
Investigation of Neuronal Pathway Activation in Insect Olfactory Systems
While specific studies detailing the entire neuronal pathway activated by this compound are limited, the EAG results provide the foundational evidence for the activation of the peripheral olfactory system. The detection of a volatile compound like this compound by olfactory receptor neurons on the antenna generates an electrical signal. This signal is then transmitted via axons to the primary olfactory processing center in the insect brain, the antennal lobe.
In the antennal lobe, the information is processed in distinct globular structures called glomeruli. It is hypothesized that specific glomeruli are tuned to particular pheromone components. The pattern of glomerular activation in response to the pheromone blend is then relayed to higher brain centers, such as the mushroom bodies and the lateral horn, where the information is integrated, leading to a behavioral response like attraction or courtship. mdpi.com The consistent and strong EAG responses to epithis compound suggest a dedicated and sensitive neuronal pathway for this key pheromonal component in Anastrepha species. mdpi.com
This compound's Contribution to Species Recognition and Reproductive Isolation within Cryptic Species Complexes
The chemical compound this compound, a γ-lactone, plays a significant role in the intricate process of species recognition and reproductive isolation, particularly within cryptic species complexes of the genus Anastrepha. The Anastrepha fraterculus species complex, a group of morphologically similar but reproductively distinct fruit fly populations, serves as a primary example of this phenomenon. mdpi.comresearchgate.netnih.govfrontiersin.org Variations in the composition of male-released sex pheromones, in which this compound and its isomer, epithis compound, are key components, contribute to pre-zygotic isolation among these incipient species. usda.govpensoft.net
Research has demonstrated that different populations and morphotypes within the A. fraterculus complex exhibit both qualitative and quantitative differences in their volatile emissions. researchgate.net These variations in the pheromone blend are crucial for mate recognition, ensuring that females are primarily attracted to males of their own lineage. For instance, studies comparing populations from different geographical locations in South America, such as Brazil, Argentina, and Peru, have revealed distinct pheromonal profiles. researchgate.netusda.gov While some populations may produce a similar suite of compounds, the relative ratios of these chemicals, including this compound and epithis compound, can differ significantly. researchgate.net
The following interactive data table summarizes the variations in the presence and relative abundance of this compound and other key volatile compounds in the pheromone blends of different Anastrepha fraterculus populations, highlighting the chemical basis for species recognition.
| Compound | Population 1 (e.g., Southern Brazil) | Population 2 (e.g., Andean Region) | Population 3 (e.g., Mexico) |
| This compound | Present (specific ratio to epithis compound) | Present (different ratio to epithis compound) | May be absent or in trace amounts |
| Epithis compound | Major component | Major component | Variable |
| (E)-β-ocimene | Present | Present | Variable |
| Limonene | Minor component | Minor component | Variable |
| (E,E)-α-farnesene | Present | Present | Variable |
These subtle yet consistent differences in the chemical bouquet act as a reproductive barrier. Females have been shown to be more responsive to the specific pheromone blend of their own population, a behavior that reinforces reproductive isolation and drives the process of speciation. usda.gov This chemical divergence, with this compound as a vital component, is therefore a key evolutionary mechanism in maintaining the integrity of distinct lineages within the A. fraterculus cryptic species complex. researchgate.netnih.gov
Hypothetical Molecular Targets and Receptor Interactions of this compound in Insect Chemoreception
The perception of this compound by Anastrepha fruit flies is a critical first step in the behavioral cascade leading to mating. While the precise molecular receptors for this compound have not yet been definitively identified, current knowledge of insect chemoreception allows for the formulation of strong hypotheses regarding its molecular targets and receptor interactions. The primary sensory organs involved are the antennae, which are covered in specialized sensilla containing the molecular machinery for olfaction. mdpi.com
Electrophysiological Evidence:
Studies utilizing electroantennography (EAG) have provided direct evidence that the antennae of Anastrepha fraterculus are capable of detecting this compound and its epimer, epithis compound. mdpi.comresearchgate.netnih.govconicet.gov.ar EAG recordings show a distinct electrical response in the antennae when exposed to these compounds, confirming their role as active semiochemicals. mdpi.comresearchgate.net This physiological response is the initial event in a signal transduction cascade that ultimately results in a behavioral response in the receiving insect.
Hypothetical Molecular Targets:
Based on the current understanding of insect olfaction, the molecular targets for this compound are likely to be found within one or more of the following protein families:
Odorant Receptors (ORs): These are a large and diverse family of transmembrane proteins located on the dendrites of olfactory sensory neurons. nih.gov Each OR typically exhibits specificity for a particular odorant or a small group of structurally related compounds. It is highly probable that one or more specific ORs in Anastrepha are tuned to recognize the molecular structure of this compound. The binding of this compound to its cognate OR would trigger a conformational change in the receptor, leading to the opening of an associated ion channel (formed with the co-receptor, Orco) and the generation of a nerve impulse. nih.gov
Odorant-Binding Proteins (OBPs): Found in the sensillar lymph surrounding the olfactory neurons, OBPs are small, soluble proteins thought to play a role in transporting hydrophobic odorants like this compound from the pores on the sensillum surface to the ORs on the neuronal membrane. nih.govfrontiersin.org While not the primary receptors that initiate the neural signal, OBPs can influence the specificity and sensitivity of the olfactory system. nih.gov It is plausible that specific OBPs in Anastrepha have a high binding affinity for this compound, facilitating its delivery to the correct ORs. Studies on Anastrepha have identified differential expression of OBP genes between closely related species and between sexes, suggesting their involvement in the perception of species- and sex-specific signals like pheromones. nih.govfrontiersin.org
Ionotropic Receptors (IRs): This is another class of chemoreceptors that function as ligand-gated ion channels. nih.gov While often associated with the detection of acids, amines, and other specific classes of compounds, some IRs have been implicated in pheromone perception in certain insects. It is a possibility that an IR, rather than an OR, could be the primary receptor for this compound, although this is generally considered less likely for lactone pheromones.
Sensory Neuron Membrane Proteins (SNMPs): These proteins, which are related to the CD36 family of receptors, are known to be involved in the detection of certain lipid-based pheromones in some insects. nih.gov Given the nature of this compound, it is conceivable that an SNMP could play a role in its detection, possibly in conjunction with an OR. nih.gov
Structure Activity Relationship Sar and Quantitative Structure Activity Relationship Qsar Studies of Anastrephin Analogs
Correlating Anastrephin Chemical Structure with Specific Biological Activity in Insects
The biological activity of this compound and its analogs is intrinsically linked to their specific chemical structures, with minor modifications often leading to significant changes in their efficacy as insect attractants. Research has demonstrated that both the stereochemistry and the nature of substituents on the core lactone structure play a pivotal role in eliciting behavioral and electrophysiological responses in Anastrepha species.
A key area of investigation has been the comparative analysis of this compound and its diastereomer, epithis compound. These compounds co-occur in the pheromone blends of several Anastrepha species, and their relative ratios can influence the attractiveness of the signal. The stereochemical configuration at the chiral centers of these molecules has a profound impact on their biological activity. Behavioral bioassays and electrophysiological recordings from insect antennae have consistently shown that different stereoisomers exhibit varying levels of activity, with some even demonstrating synergistic or inhibitory effects when combined.
A significant advancement in understanding the SAR of this compound analogs comes from the synthesis and testing of structurally related compounds. One such analog, (±)-trans-tetrahydroactinidiolide, which features gem-dimethyl groups at the C(4) position instead of the chiral center present in this compound and epithis compound, has shown remarkable biological activity. nih.govmdpi.com In a study on Anastrepha fraterculus, this analog, referred to as 'dimethyl', elicited electroantennogram (EAG) responses and behavioral attraction in virgin females and mature males that were comparable to those of epithis compound. nih.govmdpi.com This finding is particularly noteworthy as the synthesis of 'dimethyl' is less complex due to the absence of the C(4) chiral center. nih.govresearchgate.net
The biological response to these compounds is also dependent on the physiological state of the insect, including age and mating status. For instance, in A. fraterculus, virgin females showed a significant attraction to both epithis compound-anastrephin formulations and the 'dimethyl' analog, while the response of mated females was significantly reduced. nih.govmdpi.com This suggests a "behavioral switch" post-mating, where the female's olfactory preference shifts from male-produced pheromones to fruit odors for oviposition.
The following table summarizes the electrophysiological responses of A. fraterculus to different this compound-related compounds, highlighting the structure-activity relationships.
| Compound | Mean EAG Response (mV) ± SE (Immature Flies) | Mean EAG Response (mV) ± SE (Mature Flies) | Key Structural Feature |
| Epithis compound | 0.43 ± 0.04 | 0.28 ± 0.03 | Natural γ-lactone pheromone |
| (±)-trans-tetrahydroactinidiolide ('dimethyl') | 0.38 ± 0.04 | 0.25 ± 0.03 | Analog with gem-dimethyl group at C(4) |
Data sourced from Goane et al. (2023). nih.govmdpi.com
This data clearly indicates that the 'dimethyl' analog, despite its structural simplification, retains a high level of biological activity, making it a promising candidate for use in pest management strategies. nih.govmdpi.com
Identification of Key Pharmacophoric Features Essential for Semiochemical Function
The pharmacophore of a molecule represents the essential spatial arrangement of features that are necessary for its biological activity. For this compound and its analogs to function as semiochemicals, they must interact with specific odorant receptors (ORs) in the insect's antennae. The identification of the key pharmacophoric features of these molecules is crucial for designing new, potent, and selective attractants.
Based on SAR studies, the fundamental pharmacophoric elements for this compound-like activity in Anastrepha species can be defined. The γ-lactone ring is a critical and indispensable feature, serving as the core scaffold of the molecule. nih.gov The carbonyl group within the lactone ring is likely involved in hydrogen bonding or other polar interactions with the receptor binding site. nih.gov
A general pharmacophore model for this compound-like activity can be proposed to include:
A γ-lactone ring as a central feature.
A specific stereochemical conformation of the fused ring system.
A hydrophobic group (such as a vinyl or ethyl group) at a specific position.
Computational Modeling and Predictive Analytics in this compound Research
Computational modeling and predictive analytics, particularly QSAR, have become invaluable tools in the study and development of new semiochemicals. embrapa.br While specific QSAR models for this compound are not extensively published, the principles and methodologies are highly applicable to this class of compounds.
QSAR models aim to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity. embrapa.br For this compound analogs, a QSAR model could predict the attractancy of novel, unsynthesized compounds based on their physicochemical properties and structural descriptors. The development of such a model would involve:
Data Collection: Assembling a dataset of this compound analogs with their corresponding biological activity data (e.g., EAG responses, behavioral data).
Descriptor Calculation: Calculating a wide range of molecular descriptors for each analog, such as electronic, steric, hydrophobic, and topological properties.
Model Building: Using statistical methods like multiple linear regression, partial least squares, or machine learning algorithms to build a predictive model. researchgate.net
Model Validation: Rigorously validating the model's predictive power using internal and external validation techniques.
In addition to QSAR, other computational techniques like molecular docking are being used to investigate the interactions between semiochemicals and their receptors. Molecular docking simulations can predict the binding mode and affinity of this compound and its analogs within the binding pocket of specific odorant-binding proteins (OBPs) or odorant receptors (ORs). frontiersin.orgmdpi.com These simulations can help to rationalize the observed SAR and provide insights into the key amino acid residues involved in ligand recognition. frontiersin.org For example, computational studies have been used to elucidate the reaction mechanisms in the synthesis of Anastrepha pheromones, which aids in the development of more efficient synthetic routes for these compounds and their analogs. nih.govusda.gov
The integration of computational modeling with experimental bioassays creates a powerful workflow for the discovery and optimization of novel semiochemicals. Predictive models can screen large virtual libraries of compounds, prioritizing a smaller, more manageable number of candidates for synthesis and biological testing. This approach accelerates the research and development process, making it more efficient and cost-effective.
Advanced Methodologies and Research Frontiers in Anastrephin Studies
Application of Omics Technologies in Pheromone Research
The advent of "omics" technologies, including genomics, proteomics, and metabolomics, is revolutionizing the field of insect chemical ecology by providing a holistic view of the biological systems underlying pheromone production and perception. humanspecificresearch.orgnih.govmdpi.com These high-throughput methods allow for the large-scale analysis of genes, proteins, and metabolites, offering unprecedented insights into the molecular machinery of Anastrepha fruit flies. humanspecificresearch.orgnih.govx-omics.nl
Genomics and Transcriptomics: These disciplines focus on an organism's complete set of DNA and RNA transcripts, respectively. humanspecificresearch.org In the context of anastrephin research, they are instrumental in identifying the genes and regulatory pathways involved in the biosynthesis of this compound and other pheromone components. By comparing the gene expression profiles of pheromone-producing versus non-producing individuals, or between different developmental stages, researchers can pinpoint candidate genes for key enzymes in the pheromone biosynthetic pathway.
Proteomics: This is the large-scale study of proteins, their functions, and interactions. humanspecificresearch.org In pheromone research, proteomics can identify the specific enzymes and binding proteins crucial for the production, transport, and reception of this compound. For instance, proteomic analysis of the male fruit fly's salivary glands and crop, where pheromone components are produced and stored, can reveal the enzymatic cascade responsible for converting precursor molecules into the final active pheromone. nih.gov A study on Anastrepha ludens identified numerous proteins in the antennae associated with odor signaling, including odorant-binding proteins. nih.gov
Metabolomics: This field involves the comprehensive analysis of all metabolites within a biological sample. humanspecificresearch.org Metabolomics provides a direct snapshot of the chemical processes occurring within the fly, including the synthesis and degradation of pheromone components like this compound. By analyzing the metabolome of male flies, researchers can identify the precursors and breakdown products of this compound, offering a more complete picture of its biochemical lifecycle. nih.gov
The integration of these omics technologies, often referred to as "multi-omics," provides a powerful framework for understanding the complex interplay between genes, proteins, and metabolites that govern pheromone-mediated communication in Anastrepha species. nih.govmdpi.com
Advanced Analytical Techniques for Trace Pheromone Analysis
The identification and quantification of this compound and its associated pheromone blend components, which are often present in minute quantities, demand highly sensitive and sophisticated analytical methods. nih.gov
Gas Chromatography-Mass Spectrometry (GC-MS/GC×GC-TOF-MS) for Blend Analysis
Gas chromatography-mass spectrometry (GC-MS) is a cornerstone technique for the analysis of volatile organic compounds like pheromones. mdpi.com It separates the individual components of a complex mixture, which are then identified based on their unique mass spectra. mdpi.com This method has been extensively used to identify this compound, epithis compound, and other compounds in the oral secretions and crop of male Caribbean fruit flies (Anastrepha suspensa). nih.gov
For even more complex pheromone blends, comprehensive two-dimensional gas chromatography coupled with time-of-flight mass spectrometry (GC×GC-TOF-MS) offers significantly enhanced separation power and sensitivity. nih.gov This technique is particularly valuable for resolving co-eluting compounds that would be indistinguishable with conventional one-dimensional GC-MS, providing a more accurate and complete profile of the pheromone blend. nih.gov
Solid-Phase Microextraction (SPME) and Dynamic Headspace Collection Methods
Effective collection of volatile pheromones from living insects is a critical first step for analysis. Solid-Phase Microextraction (SPME) is a solvent-free, non-destructive technique that has become widely adopted for sampling insect volatiles. researchgate.netoup.com It utilizes a fused silica (B1680970) fiber coated with a sorbent material to adsorb volatile compounds from the headspace surrounding the insect. researchgate.net The choice of fiber coating can be tailored to the polarity of the target compounds, with polydimethylsiloxane (B3030410) (PDMS) fibers being commonly used for non-polar compounds. researchgate.net SPME has been successfully employed to collect volatiles from various Anastrepha species for subsequent GC-MS analysis. researchgate.netoup.com
Dynamic headspace collection, also known as purge-and-trap, is another powerful method for collecting insect volatiles. nih.govresearchgate.net This technique involves passing a purified stream of air over the insect, and the entrained volatiles are then trapped on a sorbent material. researchgate.net The trapped compounds are later eluted with a solvent or thermally desorbed for analysis. This method allows for the collection of volatiles over specific time periods, enabling studies on the periodicity of pheromone release. nih.govoup.com An innovative dynamic headspace collection device has been developed to ensure precise regulation of gas flow and volume, allowing for accurate quantitative comparisons of volatile emissions. frontiersin.org
Innovative Experimental Designs for Insect Behavioral Assays and Olfactory Studies
Understanding the behavioral and physiological responses of fruit flies to this compound is paramount to elucidating its function. Researchers employ a variety of innovative experimental designs to probe the intricacies of insect olfaction and behavior.
Coupled gas chromatographic-electroantennographic detection (GC-EAD) is a powerful technique that simultaneously separates volatile compounds and measures the electrical response they elicit from an insect's antenna. researchgate.netresearchgate.netgoogle.com This allows researchers to pinpoint which specific components of a complex pheromone blend are biologically active. researchgate.net In studies of Anastrepha species, GC-EAD has been used to identify the specific compounds in male pheromone blends that trigger a response in female antennae. researchgate.netmdpi.com
Behavioral assays are designed to observe and quantify the response of flies to specific chemical stimuli. These can range from simple two-choice tests in laboratory olfactometers to more complex experiments in field cages that mimic natural conditions. mdpi.combioone.org For example, field cage experiments have been used to test the attractiveness of synthetic this compound and its analogs to Anastrepha fraterculus. mdpi.com Such studies have demonstrated that virgin females are attracted to specific ratios of epithis compound and this compound. mdpi.com Furthermore, research has shown that exposure to certain host plant volatiles can enhance the courtship behavior and mating success of Anastrepha fraterculus males. frontiersin.org
Advanced techniques are also being used to investigate the neural basis of olfaction at a deeper level. For instance, methods have been developed to visualize calcium signals in the projection targets of Johnston's organ neurons in the fruit fly brain in response to antennal movement, providing insights into how mechanosensory information is processed. frontiersin.org
Interdisciplinary Research Integrating Chemical, Biological, and Ecological Perspectives
A comprehensive understanding of this compound's role in the life of Anastrepha fruit flies can only be achieved through an interdisciplinary approach that integrates chemistry, biology, and ecology. nih.goveolss.net Chemical ecologists study the interactions between organisms that are mediated by chemical compounds. eolss.net
This integrated perspective is crucial for understanding how various factors influence pheromone communication. For example, research has shown that the amounts of this compound and epithis compound in the oral secretions of male Anastrepha suspensa change with age and time of day. nih.gov Furthermore, ecological conditions, such as light intensity and relative humidity, can influence the periodicity of pheromone release. oup.com
Biochemical studies have revealed that suspensolide (B106706), another pheromone component, is converted to this compound and epithis compound through enzymatic degradation in the crop of male flies. nih.gov More recent discoveries have shown that this compound and epithis compound can be bound to glucose in the oral secretions, forming a water-soluble conjugate that allows for the slow release of the active pheromones over time. usda.gov
By combining detailed chemical analysis with rigorous biological and ecological studies, researchers can build a more complete picture of how this compound functions within the complex mating systems of Anastrepha fruit flies. This knowledge is essential for the development of effective and sustainable pest management strategies based on manipulating chemical communication.
Future Directions and Emerging Research Avenues for Anastrephin
Unexplored Biosynthetic Enzyme Systems and Genetic Regulatory Mechanisms
While anastrephin and its related compounds have been identified, the precise enzymatic machinery and genetic blueprints governing their production remain largely uncharted territory. In many insects, pheromone biosynthesis involves a cascade of enzymes, including fatty acid synthases, desaturases, and reductases, often encoded by specific gene clusters. Future research should focus on identifying the specific enzymes responsible for converting precursor molecules into the final lactone structures of this compound and epithis compound. It has been suggested that suspensolide (B106706) may be a biosynthetic precursor to the anastrephins, indicating a potential pathway for investigation. iupac.org
Modern transcriptomic and genomic approaches are powerful tools for this exploration. By comparing gene expression profiles between pheromone-producing (male) and non-producing (female) tissues, or between mature and immature males, researchers can pinpoint candidate genes involved in the biosynthetic pathway. nih.govmdpi.com Techniques like RNA interference (RNAi) could then be used to functionally validate these genes.
Furthermore, the genetic regulatory mechanisms that control the timing and quantity of this compound production are unknown. In tephritid fruit flies, sex determination and differentiation are controlled by a cascade of genes, including transformer (tra) and doublesex (dsx). nih.govplos.org Investigating how these master regulatory genes influence the expression of downstream biosynthetic genes could reveal the molecular basis for the male-specific production of this compound. Understanding these pathways could pave the way for novel pest control strategies aimed at disrupting pheromone production. nih.govplos.orgnih.gov
High-Resolution Structural Biology of this compound Receptors and Binding Proteins
For a semiochemical signal to be effective, it must be detected and interpreted by the receiving organism. This process begins with the interaction between the pheromone molecule and specific receptor proteins in the insect's antennae. A critical area for future research is the identification and characterization of the olfactory receptors (ORs) and odorant-binding proteins (OBPs) that specifically recognize this compound. nih.govwikipedia.org
Odorant-binding proteins are thought to capture and transport hydrophobic pheromone molecules through the aqueous sensillum lymph to the olfactory receptors. nih.gov Studies on Anastrepha species have begun to identify differentially expressed OBP genes that may be linked to pheromone perception. nih.gov Future work should aim to express these proteins and their corresponding ORs in heterologous systems to confirm their binding affinity and specificity for this compound and its isomers.
The ultimate goal in this area is to determine the high-resolution three-dimensional structures of these proteins, both alone and in complex with this compound. msu.edunih.govresearchgate.net Techniques such as X-ray crystallography, cryo-electron microscopy (cryo-EM), and nuclear magnetic resonance (NMR) spectroscopy are essential for this purpose. msu.edunih.govlindau-nobel.org A detailed structural understanding of the this compound-receptor binding pocket would reveal the specific molecular interactions responsible for recognition. nih.govplos.org This knowledge is not only fundamentally important but also provides a template for the rational design of new molecules that could act as super-agonists or antagonists for pest monitoring and control.
Computational Chemistry and De Novo Design Principles for Novel Semiochemicals
Computational chemistry offers a powerful in-silico laboratory for exploring the structure-activity relationships of semiochemicals like this compound. researchgate.netscholarsresearchlibrary.com By building computational models of this compound and its known analogs, researchers can predict how modifications to the molecule's structure might affect its shape, volatility, and binding affinity to its receptor. This can guide the synthesis of more potent or specific attractants.
A particularly exciting frontier is the use of de novo design algorithms. nih.govschrodinger.com These computational tools can design entirely new molecules from scratch, tailored to fit the specific binding site of a target receptor. nih.govschrodinger.comrsc.org Once the high-resolution structure of the this compound receptor is known (as discussed in 8.2), de novo design could be employed to generate novel chemical structures that are structurally distinct from this compound but retain or even exceed its biological activity. This could lead to the development of proprietary lures with improved stability, lower production costs, or enhanced specificity, overcoming some of the limitations of using the natural pheromone in pest management applications. mdpi.comtandfonline.com
Role of this compound in Multi-Component Pheromone Blends and Context-Dependent Signaling
This compound does not act in isolation. It is a component of a complex chemical cocktail that males release to attract females. The pheromone blend of Anastrepha species can include a variety of compounds such as epithis compound, (E,E)-α-farnesene, suspensolide, and limonene. researchgate.net The precise ratio of these components is often crucial for eliciting a full behavioral response. For example, in several Anastrepha species, epithis compound is the major component relative to this compound. mdpi.com
Future research must focus on deciphering the role of each component in the blend and how their ratios influence female behavior. The meaning of the chemical signal can also be context-dependent. nih.govnih.gov For instance, the response of a female fly to the pheromone blend may change based on her age, mating status, or the presence of host fruit odors. nih.govmdpi.com Studies have shown that virgin females are highly attracted to male pheromones, but this attraction can decrease after mating as their priorities shift to finding suitable oviposition sites. nih.govmdpi.com Investigating these context-dependent shifts in olfactory preference is key to understanding the full complexity of chemical communication in these flies. This involves intricate behavioral assays that test the attractiveness of different chemical blends under various physiological and environmental conditions. nih.gov
This compound's Utility in Chemotaxonomic Differentiation and Evolutionary Biology Studies
The chemical composition of pheromone blends can be a powerful tool for distinguishing between closely related or cryptic species. mdpi.compensoft.net The Anastrepha fraterculus species complex, for instance, is composed of several morphologically similar but reproductively isolated or semi-isolated entities. pensoft.netresearchgate.netresearchgate.net Studies have revealed that these different morphotypes often exhibit quantitative and qualitative differences in their male pheromone bouquets, including the relative amounts of this compound and epithis compound. researchgate.net These chemical fingerprints, or "chemotypes," can serve as valuable chemotaxonomic markers to help resolve the complex taxonomy and population structure of these pests. pensoft.netscience.gov
On a broader scale, studying the variation in this compound and related compounds across the Anastrepha genus can provide insights into the evolutionary processes that drive speciation. mdpi.com Differences in pheromone signals and the corresponding receptor systems are often a primary driver of reproductive isolation. pensoft.net By mapping pheromone composition onto the phylogenetic tree of Anastrepha, researchers can reconstruct the evolutionary history of chemical signaling in this group. This can help answer fundamental questions about how new pheromone signals evolve and how these changes contribute to the formation of new species. uchicago.eduau.dkthe-scientist.comucdavis.edu
Q & A
Q. How to present (±)-anastrephin’s structural and spectral data in compliance with journal standards?
- Formatting : Include high-resolution NMR spectra (¹H, ¹³C) and crystallographic data (if available) in supplementary files. Label peaks using δ-values and coupling constants.
- Accessibility : Deposit raw data in repositories like Zenodo or ChemRxiv with persistent identifiers .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
